2-Amino-9-(methoxymethyl)-9H-purin-6-ol
CAS No.: 1202645-50-8
Cat. No.: VC0194313
Molecular Formula: C7H9N5O2
Molecular Weight: 195.18
Purity: > 95%
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1202645-50-8 |
---|---|
Molecular Formula | C7H9N5O2 |
Molecular Weight | 195.18 |
IUPAC Name | 2-amino-9-(methoxymethyl)-1H-purin-6-one |
Standard InChI | InChI=1S/C7H9N5O2/c1-14-3-12-2-9-4-5(12)10-7(8)11-6(4)13/h2H,3H2,1H3,(H3,8,10,11,13) |
SMILES | COCN1C=NC2=C1N=C(NC2=O)N |
Appearance | Light Yellow to Yellow Solid |
Melting Point | >275°C |
Introduction
Chemical Identity and Nomenclature
2-Amino-9-(methoxymethyl)-9H-purin-6-ol is known by several names in scientific and commercial contexts. The compound features a purine ring system with specific functional group modifications that distinguish it from natural purine derivatives.
Identification Parameters
The compound can be identified through multiple chemical identifiers as presented in Table 1.
Table 1: Chemical Identification Parameters of 2-Amino-9-(methoxymethyl)-9H-purin-6-ol
Parameter | Information |
---|---|
IUPAC Name | 2-amino-9-(methoxymethyl)-1,9-dihydro-6H-purin-6-one |
Common Names | 9-Methoxymethyl Guanine, Valganciclovir Impurity C |
CAS Number | 1202645-50-8 |
PubChem CID | 136034597 |
UNII | NL3PY28VAD |
Molecular Formula | C7H9N5O2 |
Molecular Weight | 195.18 g/mol |
Synonyms | 2-Amino-9-(methoxymethyl)-9H-purin-6-ol, 2-amino-9-(methoxymethyl)-1H-purin-6(9H)-one |
The compound's structure is characterized by a methoxymethyl group at the N-9 position of the purine ring, which differentiates it from natural guanine and contributes to its specific properties and pharmacological implications .
Physical and Chemical Properties
Understanding the physicochemical characteristics of 2-Amino-9-(methoxymethyl)-9H-purin-6-ol is essential for its proper handling, analysis, and application in pharmaceutical research.
Physicochemical Characteristics
The physical and chemical properties of this compound are summarized in Table 2.
Table 2: Physicochemical Properties of 2-Amino-9-(methoxymethyl)-9H-purin-6-ol
Property | Description |
---|---|
Appearance | Off-white to light yellow solid |
Solubility | Soluble in DMSO |
Storage Condition | 2-8°C |
Storage Class Code | Combustible Solids |
WGK (Water Hazard Class) | WGK 3 |
Flash Point | Not applicable |
The compound appears as an off-white solid under standard conditions and demonstrates specific solubility characteristics that influence its handling in laboratory settings .
Structural Characteristics and Relationship to Valganciclovir
2-Amino-9-(methoxymethyl)-9H-purin-6-ol is structurally related to valganciclovir, a significant antiviral medication used in treating cytomegalovirus infections, particularly in immunocompromised patients.
Structural Features
The compound's structure features a purine skeleton with specific substitutions that impart unique chemical properties:
-
A purine base core structure
-
An amino group at the C-2 position
-
A hydroxyl/oxo group at the C-6 position
-
A methoxymethyl substituent at the N-9 position
This structural configuration characterizes it as a guanine derivative with specific modifications that make it relevant in pharmaceutical impurity profiling .
The compound is recognized by the United States Pharmacopeia (USP) as a reference standard, highlighting its importance in pharmaceutical quality control . This designation underscores its role in:
-
Identification and quantification of impurities in valganciclovir formulations
-
Development and validation of analytical methods for impurity profiling
-
Establishing acceptable limits for impurities in finished pharmaceutical products
Analytical Applications
The primary application of 2-Amino-9-(methoxymethyl)-9H-purin-6-ol lies in analytical chemistry, particularly in pharmaceutical quality control contexts.
Reference Standard Applications
As a USP reference standard, this compound serves crucial functions in pharmaceutical analysis:
-
Calibration of analytical instruments for impurity detection
-
Method development and validation for valganciclovir analysis
-
Quality control of pharmaceutical manufacturing processes
-
Regulatory compliance in pharmaceutical production
High-performance liquid chromatography (HPLC) coupled with UV detection or mass spectrometry is commonly employed for the detection and quantification of this compound in pharmaceutical preparations .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume